3,5-dimethoxy-N-phenylbenzamide

• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol
• IUPAC Name: 3,5-dimethoxy-N-phenylbenzamide
• InChI: InChI=1S/C15H15NO3/c1-18-13-8-11(9-14(10-13)19-2)15(17)16-12-6-4-3-5-7-12/h3-10H,1-2H3,(H,16,17)
• InChI Key: ISUQCAAJIKTSIX-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)C(=O)NC2=CC=CC=C2)OC

Description

3,5-Dimethoxy-N-phenylbenzamide (C₁₅H₁₅NO₃) is a benzamide derivative characterized by a 3,5-dimethoxy-substituted phenyl ring attached to a benzamide core. Its crystal structure, determined via single-crystal X-ray diffraction, reveals a planar methoxyphenyl amide segment with a torsion angle of -4.1° (C8–N1–C9–O3) and an inter-ring inclination of 76.66° between the two benzene rings . Intermolecular O3···N interactions (2.831 Å) facilitate centrosymmetric dimer formation, influencing its solid-state packing .

Comparison with Similar Compounds

Comparison with Structurally Analogous Benzamide Derivatives

Substituent-Driven Functional Diversity

The biological and physicochemical properties of benzamides are heavily influenced by substituents. Below is a comparative analysis of 3,5-dimethoxy-N-phenylbenzamide with key analogs:

Compound Name	Substituents	Molecular Formula	Key Properties/Applications	References
3,5-Dimethoxy-N-phenylbenzamide	3,5-dimethoxy, N-phenyl	C₁₅H₁₅NO₃	Planar structure; anti-tumor research
Propyzamide (3,5-Dichloro-N-(1,1-dimethylpropynyl)benzamide)	3,5-dichloro, N-(1,1-dimethylpropynyl)	C₁₂H₁₂Cl₂NO	Herbicide (inhibits cell division)
N-[2-(3,5-Dimethylphenyl)-1,3-benzoxazol-5-yl]-4-ethoxy-3-nitrobenzamide	3,5-dimethylphenyl, benzoxazolyl, 4-ethoxy, 3-nitro	C₂₄H₂₁N₃O₅	Agrochemical candidate (structural motif)
3,5-Dimethoxy-N-(naphtho[1,2-d][1,3]thiazol-2-yl)benzamide	Naphthothiazolyl, 3,5-dimethoxy	C₂₀H₁₆N₂O₃S	Potential kinase inhibitor (heterocyclic)
2,4-Dichloro-N-(3,5-dimethoxyphenyl)-5-[ethyl(phenyl)sulfamoyl]benzamide	2,4-dichloro, 5-sulfamoyl, 3,5-dimethoxyphenyl	C₂₄H₂₃Cl₂N₂O₅S	Sulfonamide-based bioactive agent

Structural and Functional Insights

• Electron-Donating vs.
• Heterocyclic Modifications : Attachment of quinazolinyl () or benzoxazolyl () groups introduces rigid heterocyclic frameworks, likely altering pharmacokinetic profiles. For example, the quinazolinyl derivative in may exhibit kinase inhibition due to its structural resemblance to ATP-competitive inhibitors.
• Sulfonamide and Sulfamoyl Groups : The sulfamoyl group in ’s compound enhances hydrogen-bonding capacity, a feature critical for enzyme targeting .

Crystallographic and Physicochemical Behavior

• Planarity and Packing: The planar methoxyphenyl amide segment in 3,5-dimethoxy-N-phenylbenzamide contrasts with the non-planar conformations of bulkier analogs like the naphthothiazolyl derivative (), which may reduce crystal lattice stability .
• Hydrophobicity : Propyzamide’s dichloro and dimethylpropynyl groups increase hydrophobicity, favoring soil adsorption in herbicidal applications , whereas the dimethoxy groups in the parent compound improve aqueous solubility.